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A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The IAB Tech Lab Content Taxonomy, including the IAB15 "Science" category, was
developed for the digital advertising industry to classify online content and is not a recognized
standard for academic or scientific research classification. This guide proposes a novel,
conceptual framework for adapting the IAB15 taxonomy for the classification of interdisciplinary
scientific studies, acknowledging that this is not its intended or established use. The
methodologies and protocols outlined herein are hypothetical and serve as a guide for
researchers interested in exploring such a classification system.

Introduction

Interdisciplinary research, which integrates knowledge and methods from different disciplines,
Is increasingly at the forefront of scientific discovery. However, the classification of such
research presents a significant challenge for bibliometrics, funding agencies, and research
assessment. While numerous methodologies exist for classifying interdisciplinary work, they
often rely on complex analyses of citations, co-authorship, or keyword co-occurrence. This
guide proposes a simplified, content-based approach using a modified framework based on the
IAB15 "Science" taxonomy. The IAB15 taxonomy offers a structured, albeit high-level,
vocabulary of scientific disciplines that can be repurposed as a foundational layer for a coarse-
grained classification of interdisciplinary science.
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The IAB15 "Science" Taxonomy

The IAB15 "Science" category is a Tier-1 classification within the IAB Tech Lab Content
Taxonomy. It is subdivided into several Tier-2 categories that represent distinct scientific
disciplines. For the purpose of this guide, we will consider these Tier-2 categories as our
primary classification nodes.

Quantitative Data Presentation: IAB15 Tier-2
Categories

The following table summarizes the core IAB15 "Science" Tier-2 categories that will form the
basis of our proposed classification framework.
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IAB ID

Discipline

Potential Relevance in
Interdisciplinary Research

IAB15-1

Astrology

Likely of limited direct
relevance for most scientific
interdisciplinary studies, but
could be relevant in studies of

social or cultural science.

IAB15-2

Biology

Central to interdisciplinary
fields such as bioinformatics,
biophysics, biochemistry, and

systems biology.

IAB15-3

Chemistry

A fundamental discipline in
materials science,
nanotechnology,
pharmacology, and

environmental science.

IAB15-4

Geology

Key for interdisciplinary
research in climate science,
oceanography, and planetary

science.

IAB15-5

Paranormal Phenomena

Similar to Astrology, likely of
limited relevance in
mainstream scientific

interdisciplinary research.

IAB15-6

Physics

Foundational for biophysics,
chemical physics,
astrophysics, and engineering

sciences.

IAB15-7

Space / Astronomy

Core to astrophysics, planetary

science, and astrobiology.

IAB15-8

Geography

Relevant for environmental

science, epidemiology, and
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social sciences with a spatial

component.

Important for agricultural
IAB15-9 Botany science, ecology, and
pharmacology.

A key component of climate
IAB15-10 Weather science, atmospheric science,

and hydrology.

Logical Framework for Interdisciplinary
Classification

The core of this proposed methodology is to classify an interdisciplinary research output (e.g., a
paper, a project) by identifying a primary disciplinary anchor and one or more secondary
contributing disciplines from the IAB15 list.

Classification Process

Input

Interdisciplinary | 5
Research Output

Identify Secondary
Discipline(s) (Contributing Methods/Concepts)

Output

Analyze Content
(Abstract, Keywords, Methods)

Classification Vector
[Primary, Secondary1, Secondary?, ...]

Map Disciplines
to IAB15 Categories

Identify Primary
Discipline (Core Focus)

Click to download full resolution via product page

Caption: Logical workflow for classifying interdisciplinary research using the IAB15 framework.

Experimental Protocol: A Bibliometric Approach to
Validate the IAB15-Interdisciplinary Mapping

This section outlines a hypothetical experimental protocol for a bibliometric study to test the
feasibility and utility of the proposed IAB15 classification for interdisciplinary research.
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Objective: To determine if the IAB15 "Science" taxonomy can be reliably used to classify
interdisciplinary research articles and to identify common interdisciplinary pairings.

Methodology:
e Corpus Selection:

o Select a corpus of 1,000 research articles published in the last five years from known
interdisciplinary journals (e.g., Nature Communications, PLOS ONE, Science Advances).

o The articles should be in English and have abstracts and author-provided keywords
available.

e Manual Classification (Gold Standard):
o Recruit a panel of three subject matter experts with broad scientific knowledge.

o Each expert will independently classify each article according to the proposed IAB15
framework:

= Assign one primary IAB15 "Science" category.
= Assign one or more secondary IAB15 "Science" categories.

o Calculate the inter-rater reliability (e.g., using Fleiss' Kappa) to assess the consistency of
the classification.

o Automated Classification:
o Develop a text-mining script (e.g., using Python with libraries like scikit-learn and NLTK).
o For each IAB15 "Science" category, create a dictionary of representative keywords.

o The script will process the title, abstract, and keywords of each article and calculate a
relevance score for each IAB15 category based on keyword frequency (TF-IDF).

o The category with the highest score will be assigned as the primary discipline, and other
categories with scores above a certain threshold will be assigned as secondary.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15619004?utm_src=pdf-body
https://www.benchchem.com/product/b15619004?utm_src=pdf-body
https://www.benchchem.com/product/b15619004?utm_src=pdf-body
https://www.benchchem.com/product/b15619004?utm_src=pdf-body
https://www.benchchem.com/product/b15619004?utm_src=pdf-body
https://www.benchchem.com/product/b15619004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Validation and Analysis:

o Compare the automated classification results with the manual "gold standard"
classification.

o Calculate precision, recall, and F1-score for the automated classifier.

o Analyze the frequency of different primary-secondary IAB15 category pairings to identify
common interdisciplinary combinations.

Experimental Workflow Diagram

Select 1000 Articles
from Interdisciplinary Journals

Manual Classification
by 3 Experts

Automated Text-Mining
Classification

Calculate Inter-Rater Compare Manual and

Automated Results

Reliability

Calculate Precision, Analyze Frequency of
Recall, F1-Score Interdisciplinary Pairings
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Caption: Hypothetical experimental workflow for validating the IAB15 interdisciplinary
classification.

Signaling Pathway: Conceptual Model of
Interdisciplinary Knowledge Integration

While not a biological signaling pathway, the following diagram illustrates the conceptual
"pathway" of knowledge integration in an interdisciplinary research project, mapped to our
proposed IAB15 framework.
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Taxonomy to Interdisciplinary Research]. BenchChem, [2025]. [Online PDF]. Available at:
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studies]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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